Cas no 159360-99-3 (1,3,5-Hexatriene-1,6-diamine, 1-phenyl-6-(2-pyridinyl)-, (Z,Z,E)-)
159360-99-3 structure
Product Name:1,3,5-Hexatriene-1,6-diamine, 1-phenyl-6-(2-pyridinyl)-, (Z,Z,E)-
CAS No:159360-99-3
MF:C17H17N3
MW:263.336983442307
CID:1338225
Update Time:2024-08-17
1,3,5-Hexatriene-1,6-diamine, 1-phenyl-6-(2-pyridinyl)-, (Z,Z,E)- Chemical and Physical Properties
Names and Identifiers
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- 1,3,5-Hexatriene-1,6-diamine, 1-phenyl-6-(2-pyridinyl)-, (Z,Z,E)-
- 1,3,5-Hexatriene-1,6-diamine, 1-phenyl-6-(2-pyridinyl)-, (Z,Z,E)- (9CI)
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- Inchi: 1S/C17H17N3/c18-15(14-8-2-1-3-9-14)10-4-5-11-16(19)17-12-6-7-13-20-17/h1-13H,18-19H2/b5-4-,15-10-,16-11+
- InChI Key: FTRGRWMJVWHPHJ-UXQJBKEJSA-N
- SMILES: C(/C1=CC=CC=C1)(\N)=C\C=C/C=C(\C1=NC=CC=C1)/N
Computed Properties
- Exact Mass: 263.14241
Experimental Properties
- Density: 1.129±0.06 g/cm3(Predicted)
- Boiling Point: 487.7±45.0 °C(Predicted)
- PSA: 64.93
- pka: 5.58±0.70(Predicted)
1,3,5-Hexatriene-1,6-diamine, 1-phenyl-6-(2-pyridinyl)-, (Z,Z,E)- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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